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molecular formula C7H10N4 B040440 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine CAS No. 124458-31-7

5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-2-amine

Cat. No. B040440
CAS RN: 124458-31-7
M. Wt: 150.18 g/mol
InChI Key: GODUBAMOGMWQAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05214051

Procedure details

2-Amino-5,6,7,8-tetrahydro-6-triphenylmethylpyrido-[4,3-d]pyrimidine (80 mg, 0.20 mmol) was mixed with water (0.5 ml) and acetic acid (0.5 ml) and heated on a steam bath for 5 minutes. Addition of acetone provided a homogeneous mixture. Removal of solvents gave an oil, which was purified by flash column chromatography (eluant: 89:10:1 chloroform:methanol: concentrated ammonium hydroxide) to provide the title product (24.3 mg, 0.16 mmol, 80% yield).
Name
2-Amino-5,6,7,8-tetrahydro-6-triphenylmethylpyrido-[4,3-d]pyrimidine
Quantity
80 mg
Type
reactant
Reaction Step One
Name
water
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title product
Yield
80%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:3]=[CH:4][C:5]2[CH2:11][N:10](C(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)[CH2:9][CH2:8][C:6]=2[N:7]=1.O.C(O)(=O)C>CC(C)=O>[NH2:1][C:2]1[N:3]=[CH:4][C:5]2[CH2:11][NH:10][CH2:9][CH2:8][C:6]=2[N:7]=1

Inputs

Step One
Name
2-Amino-5,6,7,8-tetrahydro-6-triphenylmethylpyrido-[4,3-d]pyrimidine
Quantity
80 mg
Type
reactant
Smiles
NC=1N=CC2=C(N1)CCN(C2)C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2
Name
water
Quantity
0.5 mL
Type
reactant
Smiles
O
Name
acetic acid
Quantity
0.5 mL
Type
reactant
Smiles
C(C)(=O)O
Step Two
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated on a steam bath for 5 minutes
Duration
5 min
CUSTOM
Type
CUSTOM
Details
provided a homogeneous mixture
CUSTOM
Type
CUSTOM
Details
Removal of solvents
CUSTOM
Type
CUSTOM
Details
gave an oil, which
CUSTOM
Type
CUSTOM
Details
was purified by flash column chromatography (eluant: 89:10:1 chloroform:methanol: concentrated ammonium hydroxide)

Outcomes

Product
Name
title product
Type
product
Smiles
NC=1N=CC2=C(N1)CCNC2
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.16 mmol
AMOUNT: MASS 24.3 mg
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.